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Compound of Interest

Compound Name: Boc-D-Phe-OH

Cat. No.: B558462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Boc-D-Phe-
OH (N-(tert-Butoxycarbonyl)-D-phenylalanine), a derivative of the amino acid D-phenylalanine

widely utilized in peptide synthesis and pharmaceutical research. While some safety data

sheets (SDS) indicate that Boc-D-Phe-OH is not classified as a hazardous substance, it is

imperative to handle all laboratory chemicals with appropriate caution.[1] This guide

summarizes key safety data, outlines handling procedures, and provides protocols for

managing potential exposure and spills.

Physicochemical and Toxicological Data
A clear understanding of the physical and chemical properties of Boc-D-Phe-OH is

fundamental to its safe handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₁₄H₁₉NO₄ [1][2][3]

Molecular Weight 265.30 g/mol [1][3][4]

Appearance
White powder or fine

crystalline powder
[2][5]

Melting Point 80 - 90 °C [2][6]

Optical Rotation
[α]20/D −25±1°, c = 1% in

ethanol
[3][7]

Storage Temperature 2-8°C [3][5][7]

Water Solubility Insoluble [5]

Purity ≥ 99% [2]

Table 2: Toxicological Data Summary
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Endpoint Result Reference

Acute Toxicity No data available [1][8][9]

Skin Corrosion/Irritation
No data available; may cause

skin irritation
[1][9]

Serious Eye Damage/Irritation May cause eye irritation [1][9]

Respiratory or Skin

Sensitization
No data available [1][8][9]

Germ Cell Mutagenicity No data available [1][8][9]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as a probable, possible or

confirmed human carcinogen

by IARC.

[1]

Reproductive Toxicity No data available [1][8][9]

Hazard Identification and Safety Precautions
While not classified as hazardous under Regulation (EC) No. 1272/2008, Boc-D-Phe-OH may

cause irritation upon contact with the skin, eyes, or respiratory tract.[1][8][9] Ingestion may also

be harmful.[1][8][9] Therefore, adherence to standard laboratory safety protocols is essential.

Personal Protective Equipment (PPE):

Eye Protection: Use safety glasses with side shields or goggles tested and approved under

appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber).

Gloves must be inspected prior to use. Use proper glove removal technique to avoid skin

contact.[1]

Body Protection: Wear a laboratory coat. The type of body protection should be selected

based on the concentration and amount of the dangerous substance at the specific
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workplace.[1]

Respiratory Protection: Under normal use and with adequate ventilation, respiratory

protection is not typically required.[1] If dust is generated, a dust mask (e.g., N95) may be

appropriate.[3][7]

Handling and Storage:

Handling: Avoid contact with skin and eyes.[8] Avoid formation of dust and aerosols.[8][9]

Provide appropriate exhaust ventilation at places where dust is formed.[1][8][9]

Storage: Store in a cool, dry, and well-ventilated place.[1][8][9] Keep the container tightly

closed.[1][8][9] Recommended storage temperature is between 2-8°C.[3][5][7]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1][9]

Experimental Protocols
General Procedure for Safe Weighing and Handling of
Boc-D-Phe-OH
This protocol outlines the steps for safely weighing and preparing solutions of Boc-D-Phe-OH
to minimize exposure.
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Preparation

Weighing

Dissolution

Cleanup

Don appropriate PPE:
Lab coat, gloves, safety glasses

Prepare work area:
Ensure fume hood or ventilated enclosure is operational

Gather materials:
Boc-D-Phe-OH, spatula, weigh boat, solvent, glassware

Carefully transfer desired amount of Boc-D-Phe-OH to weigh boat using a clean spatula

Record the mass

Transfer the weighed solid to the appropriate glassware

Add the desired solvent

Gently swirl or stir to dissolve

Dispose of weigh boat and any contaminated materials in the appropriate waste container

Clean the work area

Remove and dispose of gloves properly

Wash hands thoroughly
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Cleanup Actions

Assess the Spill
(Size and Location)

Evacuate Immediate Area
(If necessary)

Don Appropriate PPE
(Gloves, safety glasses, lab coat, dust mask if needed)

Contain the Spill
(Prevent spreading)

Clean Up Spill

Gently sweep up the powder

Dispose of Waste

Decontaminate the Area

Report the Incident

Shovel into a suitable, closed container

Avoid generating dust
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Control Measures

Emergency Actions

Hazard Identification
(Review SDS, Understand Potential Irritation)

Risk Assessment
(Evaluate Exposure Potential in Planned Experiment)

Implementation of Control Measures

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(Safe Work Practices, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Emergency Preparedness

First Aid Procedures
(Inhalation, Skin/Eye Contact, Ingestion)

Spill Response
(Contain, Clean, Dispose)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. globechemie.com [globechemie.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b558462?utm_src=pdf-body-img
https://www.benchchem.com/product/b558462?utm_src=pdf-custom-synthesis
https://www.globechemie.com/globeadmin/msds/13734-34-4_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. chemimpex.com [chemimpex.com]

3. Boc- D -Phe-OH = 99.0 TLC sum of enantiomers 18942-49-9 [sigmaaldrich.com]

4. Boc-D-phenylalanine | C14H19NO4 | CID 637610 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. BOC-D-Phenylalanine | 18942-49-9 [chemicalbook.com]

6. chemimpex.com [chemimpex.com]

7. Boc-D-Phe-OH ≥99.0% (sum of enantiomers, TLC) | Sigma-Aldrich [sigmaaldrich.com]

8. peptide.com [peptide.com]

9. peptide.com [peptide.com]

To cite this document: BenchChem. [Boc-D-Phe-OH: A Technical Guide to Safe Handling and
Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558462#boc-d-phe-oh-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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